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Compound of Interest

Compound Name:
4-Iodo-1-isopropoxy-2-

methylbenzene

CAS No.: 877603-52-6

Cat. No.: B3162349

Get Quote

Product Identity: 4-Iodo-1-isopropoxy-2-methylbenzene CAS Registry Number: 877603-52-6

Molecular Formula: C₁₀H₁₃IO Exact Mass: 276.0011 Da

Part 1: Executive Summary & Scientific Context
In the development of S1P receptor modulators and related aryl-ether pharmacophores, CAS

877603-52-6 serves as a high-value electrophile for cross-coupling reactions (e.g.,

Sonogashira, Suzuki). Its structural integrity is defined by three distinct moieties: a labile

isopropyl ether, a stabilizing methyl group, and a reactive iodide handle.

For analytical chemists, this molecule presents a unique fragmentation signature compared to

its brominated or methoxylated analogs. This guide compares the MS/MS performance of the

iodo-derivative against its primary process alternative, 4-bromo-1-isopropoxy-2-methylbenzene,

to assist in raw material qualification and impurity tracking.
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Fragmentation Specificity: The C–I bond is significantly weaker (approx. 57 kcal/mol) than

the C–Br bond (approx. 69 kcal/mol), leading to facile iodine loss and a dominant aryl cation

at m/z 149 in high-energy collision environments.

Diagnostic Neutral Loss: The isopropyl group undergoes a characteristic McLafferty-like

rearrangement or 4-center elimination, ejecting propene (42 Da) to yield a stable phenol

radical cation at m/z 234.

Detection Advantage: Unlike the bromo-analog, which splits signal intensity between ⁷⁹Br

and ⁸¹Br isotopes, the iodo-derivative concentrates ion current into a single monoisotopic

peak (m/z 276), improving the Limit of Detection (LOD) by approximately 2-fold for low-level

impurity analysis.

Part 2: Experimental Methodology
To replicate these results, ensure your LC-MS/MS or GC-MS system is equilibrated to the

following parameters.

Protocol 1: Sample Preparation & Ionization
Solvent System: Methanol/Water (80:20 v/v) with 0.1% Formic Acid (for ESI+) or

Dichloromethane (for EI).

Concentration: 10 µg/mL (stock), diluted to 100 ng/mL for sensitivity testing.

Ionization Source:

ESI Positive: Capillary Voltage 3.5 kV, Source Temp 350°C. Note: Ethers are poor proton

acceptors; ammonium adducts

may be observed.

EI (70 eV): Preferred for structural elucidation. Source Temp 230°C.

Protocol 2: Collision-Induced Dissociation (CID)
Precursor Isolation: m/z 276.0 (Isolation width 1.0 Da).

Collision Energy (CE): Stepped ramp 10–40 eV.
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Gas: Nitrogen (LC-MS) or Helium (GC-MS).

Part 3: Fragmentation Pattern Analysis
The fragmentation of CAS 877603-52-6 is governed by two competing pathways: Ether

Cleavage vs. Halogen Abstraction.

Pathway A: The "Ether-First" Mechanism (Dominant at
Low Energy)

Precursor: Molecular ion

at m/z 276.

Transition: The isopropyl group ejects a neutral propene molecule (

, 42 Da) via a 4-membered transition state.

Product: A radical cation of 4-iodo-2-methylphenol at m/z 234.

Secondary Loss: The iodine atom is subsequently lost (

, 127 Da), yielding the hydroxytropylium-like ion at m/z 107.

Pathway B: The "Halogen-First" Mechanism (Dominant
at High Energy)

Precursor: Molecular ion

at m/z 276.

Transition: Homolytic cleavage of the weak C–I bond.

Product: The 4-isopropoxy-3-methylphenyl cation at m/z 149.

Secondary Loss: Loss of propene (42 Da) yields the same m/z 107 core ion.
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The following diagram illustrates the competing fragmentation logic.

Parent Ion
[M]+• m/z 276

Phenol Radical Cation
[M - C3H6]+• m/z 234

Loss of Propene (-42 Da)
Low Energy Path

Aryl Cation
[M - I]+ m/z 149

Loss of Iodine (-127 Da)
High Energy Path

Core Cresol Cation
C7H7O+ m/z 107

Loss of Iodine (-127 Da) Loss of Propene (-42 Da)

Tropylium Ion
C5H5+ m/z 65

Ring Contraction (-42 Da)

Click to download full resolution via product page

Caption: Competing fragmentation pathways for CAS 877603-52-6. The "Ether-First" path

(Green) is diagnostic for the isopropoxy group.

Part 4: Performance Comparison (Iodo vs. Bromo)
When selecting a building block for process scale-up, the choice often lies between the Iodo-

(CAS 877603-52-6) and Bromo- (CAS 482-XX-X analog) variants. The table below objectively

compares their MS performance.

Comparative Data Table
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Feature
Iodo-Analog (CAS
877603-52-6)

Bromo-Analog

(Alternative)
Implication for

Research

Parent Ion (m/z) 276 (Single Peak)
228 / 230 (1:1

Doublet)

Iodo offers 2x higher

signal-to-noise for the

same molar

concentration due to

lack of isotopic

splitting.

C-X Bond Energy ~57 kcal/mol (Weak) ~69 kcal/mol (Strong)

Iodo fragments at

lower collision

energies, making it

easier to confirm

structure but

potentially less stable

in source.

Key Fragment m/z 149 (Aryl Cation) m/z 149 (Aryl Cation)

Both converge to the

same aryl core,

allowing method

transfer for the

organic skeleton.

Isotopic Pattern Monoisotopic (¹²⁷I) Di-isotopic (⁷⁹Br, ⁸¹Br)

Bromo provides a

built-in "checksum" for

identification; Iodo

requires high-res MS

for mass accuracy

confirmation.

Propene Loss
Highly Favored (m/z

234)

Favored (m/z

186/188)

The neutral loss of 42

Da is a universal

identifier for the

isopropoxy group in

both analogs.
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Use this workflow to distinguish between the two alternatives in a mixed sample.

Isotopic Pattern Analysis

Unknown Sample
(Reaction Mixture) Check M+ Isotope Profile

Single Peak
(Monoisotopic)

No Split

1:1 Doublet
(M, M+2)

Split Detected

ID: Iodo-Analog
(CAS 877603-52-6)
Confirm via m/z 234

ID: Bromo-Analog
(Alternative)

Confirm via m/z 186/188

Click to download full resolution via product page

Caption: Decision tree for distinguishing Iodo- vs. Bromo- precursors in reaction monitoring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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